Cas no 1024523-04-3 (1-((4-(Isopropoxy)phenyl)sulfonyl)-4-phenylpiperazine)

• Product Name: 1-((4-(Isopropoxy)phenyl)sulfonyl)-4-phenylpiperazine
• CAS No: 1024523-04-3
• MF: C₁₉H₂₄N₂O₃S
• MW: 360.470463752747
• MDL: MFCD07777477
• CID: 4677272
• Update Time: 2025-10-22

1-((4-(Isopropoxy)phenyl)sulfonyl)-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-((4-(ISOPROPOXY)PHENYL)SULFONYL)-4-PHENYLPIPERAZINE
• 1-phenyl-4-(4-propan-2-yloxyphenyl)sulfonylpiperazine
• 1-phenyl-4-[4-(propan-2-yloxy)benzenesulfonyl]piperazine
• 1-((4-(Isopropoxy)phenyl)sulfonyl)-4-phenylpiperazine

• MDL： MFCD07777477
• Inchi： 1S/C19H24N2O3S/c1-16(2)24-18-8-10-19(11-9-18)25(22,23)21-14-12-20(13-15-21)17-6-4-3-5-7-17/h3-11,16H,12-15H2,1-2H3
• InChI Key： VKDLWRXLLHHOLB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(C)C)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 495
• Topological Polar Surface Area: 58.2

Additional information on 1-((4-(Isopropoxy)phenyl)sulfonyl)-4-phenylpiperazine

Exploring the Properties and Applications of 1-((4-(Isopropoxy)phenyl)sulfonyl)-4-phenylpiperazine (CAS No. 1024523-04-3)

The compound 1-((4-(Isopropoxy)phenyl)sulfonyl)-4-phenylpiperazine (CAS No. 1024523-04-3) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a piperazine ring substituted with a sulfonyl group attached to an isopropoxy-substituted phenyl moiety. The combination of these functional groups imparts distinctive chemical and biological properties, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the potential of 1-((4-(Isopropoxy)phenyl)sulfonyl)-4-phenylpiperazine in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The sulfonyl group is known to enhance the bioavailability and stability of compounds, while the piperazine ring provides a rigid framework that can interact with target proteins through hydrogen bonding and hydrophobic interactions. This makes the compound an attractive candidate for designing small-molecule drugs targeting complex biological systems.

In terms of synthesis, researchers have developed efficient methodologies to construct this compound, leveraging modern organic chemistry techniques such as Suzuki coupling and nucleophilic aromatic substitution. These methods not only ensure high yields but also allow for precise control over the stereochemistry and regioselectivity of the product. The ability to synthesize 1-((4-(Isopropoxy)phenyl)sulfonyl)-4-phenylpiperazine in large quantities has facilitated its use in high-throughput screening assays, where it has demonstrated promising activity against several therapeutic targets.

The physical and chemical properties of 1-((4-(Isopropoxy)phenyl)sulfonyl)-4-phenylpiperazine have been extensively characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular conformation, solubility, and thermal stability, which are critical parameters for its application in pharmaceutical formulations. For instance, its high solubility in organic solvents makes it suitable for use in organic reactions, while its thermal stability ensures that it can withstand the conditions required for downstream processing.

One of the most exciting developments involving 1-((4-(Isopropoxy)phenyl)sulfonyl)-4-phencylpiperazine is its role in the development of novel materials with tailored properties. Researchers have explored its use as a building block for constructing supramolecular assemblies, where its ability to form hydrogen bonds plays a crucial role in directing self-assembly processes. This has led to the creation of materials with applications in sensing, catalysis, and drug delivery systems.

Furthermore, recent advances in computational chemistry have enabled researchers to model the interactions of 1-((4-(Isopropoxy)phenyl)sulfonyl)-phencylpiperazine with various biological targets at an atomic level. These computational studies have provided valuable insights into its binding modes and selectivity profiles, guiding efforts to optimize its bioactivity through structure-based drug design.

In conclusion, 1-CAS No. 1024523 has emerged as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and computational tools, positions it as a key player in future innovations in drug discovery and materials science.